methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate
Overview
Description
“Methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate” is a chemical compound with the CAS Number: 130307-84-5 . It has a molecular weight of 182.1 . The IUPAC name for this compound is “methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate” and its Inchi Code is "1S/C6H5F3O3/c1-3-5(11,4(10)12-2)6(7,8)9/h1,11H,2H3" .
Physical and Chemical Properties This compound is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl propiolate", "Trifluoroacetic acid", "Sodium hydroxide", "Methanol", "Hydrogen peroxide", "Sulfuric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Methyl propiolate is reacted with trifluoroacetic acid in the presence of sodium hydroxide to form methyl 2-trifluoromethylbut-3-ynoate.", "Step 2: Methyl 2-trifluoromethylbut-3-ynoate is then treated with methanol and hydrogen peroxide in the presence of sulfuric acid to form methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate.", "Step 3: The final product is isolated by neutralizing the reaction mixture with sodium bicarbonate and extracting the product with a suitable organic solvent." ] } | |
CAS RN |
130307-84-5 |
Product Name |
methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate |
Molecular Formula |
C6H5F3O3 |
Molecular Weight |
182.1 |
Purity |
95 |
Origin of Product |
United States |
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